Cas no 85705-26-6 ( )

• Product Name: &nbsp
• CAS No: 85705-26-6
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 990911
• PubChem ID: 340371
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-4,6-dioxo-1-azaadamantan-3-carbonsaeure-methylester
• DTXSID80321149
• NSC370884
• 85705-26-6
• NSC-370884
•  

• Inchi： 1S/C13H17NO4/c1-11-4-13(10(17)18-3)7-14(5-11)6-12(2,8(11)15)9(13)16/h4-7H2,1-3H3
• InChI Key： TZURNYPYPFEWOT-UHFFFAOYSA-N
• SMILES： O=C1C2(C)C(C3(C(=O)OC)CN(C2)CC1(C)C3)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.7Ų